Cas no 1396805-49-4 (1-(2-fluorobenzoyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine)

• Product Name: 1-(2-fluorobenzoyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine
• CAS No: 1396805-49-4
• MF: C₁₅H₁₃F₄N₃O₂
• MW: 343.276237249374
• CID: 6360303
• PubChem ID: 71792957
• Update Time: 2025-10-29

1-(2-fluorobenzoyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorobenzoyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine
• F6245-0152
• AKOS024543069
• 1-(2-fluorobenzoyl)-4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine
• (2-fluorophenyl)(4-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone
• (2-fluorophenyl)-[4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]methanone
• 1396805-49-4

• Inchi： 1S/C15H13F4N3O2/c16-11-4-2-1-3-10(11)13(23)22-7-5-9(6-8-22)12-20-21-14(24-12)15(17,18)19/h1-4,9H,5-8H2
• InChI Key： MOCSEJSBRFPOQT-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(N1CCC(C2=NN=C(C(F)(F)F)O2)CC1)=O

Computed Properties

• Exact Mass: 343.09438931g/mol
• Monoisotopic Mass: 343.09438931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.2Ų

Additional information on 1-(2-fluorobenzoyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine

Comprehensive Overview of 1-(2-Fluorobenzoyl)-4-[5-(Trifluoromethyl)-1,3,4-Oxadiazol-2-yl]Piperidine (CAS No. 1396805-49-4)

1-(2-Fluorobenzoyl)-4-[5-(Trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine (CAS No. 1396805-49-4) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential bioactivity. The molecule combines a piperidine core with a 1,3,4-oxadiazole moiety and a 2-fluorobenzoyl substituent, making it a versatile scaffold for drug discovery. Its trifluoromethyl group enhances lipophilicity and metabolic stability, properties highly sought after in modern medicinal chemistry.

Recent studies highlight the growing interest in fluorinated compounds like 1396805-49-4, driven by their ability to modulate biological targets such as enzymes and receptors. Researchers are particularly intrigued by the 1,3,4-oxadiazole ring, a privileged structure in drug design known for its hydrogen-bonding capacity and aromaticity. The compound’s CAS number (1396805-49-4) is frequently searched in scientific databases, reflecting its relevance in developing CNS-active agents or antimicrobial candidates—topics trending in AI-driven literature analysis.

From a synthetic perspective, 1-(2-fluorobenzoyl)-4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine exemplifies advancements in heterocyclic chemistry. Its preparation typically involves cyclization reactions of hydrazide intermediates with trifluoroacetic anhydride, followed by coupling to the piperidine backbone. This methodology aligns with sustainable chemistry trends, as evidenced by searches for "green synthesis of fluorinated oxadiazoles" in academic forums. The compound’s logP and polar surface area values suggest favorable bioavailability, a key focus in AI-based drug property prediction tools.

Applications of this compound extend to material science, where its trifluoromethyl-oxadiazole unit contributes to electronic properties in organic semiconductors. Patent landscapes reveal its utility in OLED materials, correlating with rising searches for "fluorinated heterocycles in optoelectronics." Additionally, its potential as a PET tracer (positron emission tomography) is under exploration, leveraging the fluorine-18 isotope—a hotspot in diagnostic imaging research.

In conclusion, CAS No. 1396805-49-4 represents a multifaceted compound bridging medicinal chemistry and advanced materials. Its structural complexity and functional groups like the 1,3,4-oxadiazole and trifluoromethyl motifs position it as a valuable candidate for interdisciplinary innovation. As search trends emphasize "fluorine in drug design" and "heterocyclic scaffolds," this compound’s scientific and commercial relevance is poised to grow.